Cas no 1566477-34-6 (2-(3-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde)
1566477-34-6 structure
Product Name:2-(3-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde
CAS No:1566477-34-6
MF:C10H13N3O
MW:191.229721784592
CID:5695666
PubChem ID:104217531
Update Time:2023-10-31
2-(3-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde
- EN300-725629
- 1566477-34-6
- 5-Pyrimidinecarboxaldehyde, 2-(3-methyl-1-pyrrolidinyl)-
- 2-(3-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde
-
- Inchi: 1S/C10H13N3O/c1-8-2-3-13(6-8)10-11-4-9(7-14)5-12-10/h4-5,7-8H,2-3,6H2,1H3
- InChI Key: BZHGUORDVUZZAL-UHFFFAOYSA-N
- SMILES: O=CC1C=NC(=NC=1)N1CCC(C)C1
Computed Properties
- Exact Mass: 191.105862047g/mol
- Monoisotopic Mass: 191.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 46.1Ų
Experimental Properties
- Density: 1.179±0.06 g/cm3(Predicted)
- Boiling Point: 361.7±34.0 °C(Predicted)
- pka: 2.25±0.42(Predicted)
2-(3-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-725629-1.0g |
2-(3-methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde |
1566477-34-6 | 1g |
$0.0 | 2023-06-07 |
2-(3-Methylpyrrolidin-1-yl)pyrimidine-5-carbaldehyde Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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